Cas no 2307773-44-8 (rac-(3R,4S)-4-(4H-1,2,4-triazol-4-yl)oxolan-3-ol)

• Product Name: rac-(3R,4S)-4-(4H-1,2,4-triazol-4-yl)oxolan-3-ol
• CAS No: 2307773-44-8
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD32267973
• CID: 5412712
• PubChem ID: 131113160
• Update Time: 2025-08-01

rac-(3R,4S)-4-(4H-1,2,4-triazol-4-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• Z2941655668
• rac-(3R,4S)-4-(4H-1,2,4-triazol-4-yl)oxolan-3-ol
• starbld0003484
• rac-(3R,4S)-4-(4H-1,2,4-triazol-4-yl)oxolan-3-ol, trans
• (3S,4R)-4-(4H-1,2,4-triazol-4-yl)oxolan-3-ol
• 2307773-44-8
• (3S,4R)-4-(1,2,4-Triazol-4-yl)oxolan-3-ol
• EN300-814295
• 1932784-67-2
• AKOS034821361
• (3S,4R)-4-(4H-1,2,4-Triazol-4-yl)tetrahydrofuran-3-ol
• rel-(3R,4S)-Tetrahydro-4-(4H-1,2,4-triazol-4-yl)-3-furanol

• MDL： MFCD32267973
• Inchi： 1S/C6H9N3O2/c10-6-2-11-1-5(6)9-3-7-8-4-9/h3-6,10H,1-2H2/t5-,6-/m1/s1
• InChI Key： GAGIGKDZMCBYQP-PHDIDXHHSA-N
• SMILES： O1C[C@H]([C@@H](C1)N1C=NN=C1)O

Computed Properties

• Exact Mass: 155.069476538g/mol
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 60.2Ų

Additional information on rac-(3R,4S)-4-(4H-1,2,4-triazol-4-yl)oxolan-3-ol

rac-(3R,4S)-4-(4H-1,2,4-triazol-4-yl)oxolan-3-ol (CAS No. 2307773-44-8): An Overview of Its Structure, Synthesis, and Biological Applications

rac-(3R,4S)-4-(4H-1,2,4-triazol-4-yl)oxolan-3-ol (CAS No. 2307773-44-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of oxolanes and is characterized by the presence of a triazole moiety and a hydroxyl group, which confer it with a range of interesting properties.

The structure of rac-(3R,4S)-4-(4H-1,2,4-triazol-4-yl)oxolan-3-ol is notable for its chiral centers at the 3 and 4 positions of the oxolane ring. The triazole ring, a five-membered heterocyclic compound with two nitrogen atoms and one double bond, is known for its high chemical stability and biological activity. The hydroxyl group at the 3-position adds to the compound's polarity and can participate in hydrogen bonding interactions, which are crucial for its biological functions.

The synthesis of rac-(3R,4S)-4-(4H-1,2,4-triazol-4-yl)oxolan-3-ol has been explored through various methods. One common approach involves the reaction of an appropriate oxolanone derivative with an azide reagent followed by reduction to form the triazole ring. Recent advancements in asymmetric synthesis have also enabled the preparation of enantiomerically pure forms of this compound, which are essential for pharmaceutical applications where enantioselectivity is critical.

In terms of biological applications, rac-(3R,4S)-4-(4H-1,2,4-triazol-4-yl)oxolan-3-ol has shown promise in several areas. Studies have demonstrated its potential as an antifungal agent due to its ability to disrupt fungal cell membranes. Additionally, it has been investigated for its anti-inflammatory properties, which could make it a valuable candidate for treating inflammatory diseases. The compound's ability to modulate specific enzymes and receptors involved in inflammatory pathways is a key factor in its therapeutic potential.

Recent research has also focused on the use of rac-(3R,4S)-4-(4H-1,2,4-triazol-4-yl)oxolan-3-ol as a lead compound for drug development. Its structural flexibility allows for the introduction of various functional groups to enhance its pharmacological properties. For example, modifications at the triazole ring or the hydroxyl group can improve solubility, bioavailability, and target specificity. These modifications are crucial for optimizing the compound's efficacy and safety profile.

The pharmacokinetic properties of rac-(3R,4S)-4-(4H-1,2,4-triazol-4-yl)oxolan-3-ol have been studied to understand its behavior in biological systems. Preliminary data suggest that it has favorable absorption and distribution profiles. However, further research is needed to fully characterize its metabolism and excretion pathways. This information is essential for designing effective dosing regimens and minimizing potential side effects.

In conclusion, rac-(3R,4S)-4-(4H-1,2,4-triazol-4-yl)oxolan-3-ol (CAS No. 2307773-44-8) is a promising compound with a unique structure that offers significant potential in medicinal chemistry and pharmaceutical research. Its versatile biological activities and structural flexibility make it an attractive candidate for further development as a therapeutic agent. Ongoing studies will continue to elucidate its mechanisms of action and optimize its properties for clinical applications.